Cas no 1262415-66-6 (ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate)
1262415-66-6 structure
Product Name:ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate
CAS No:1262415-66-6
MF:C14H15BrN2O2
MW:323.185102701187
MDL:MFCD19443879
CID:1005557
PubChem ID:70700739
Update Time:2025-04-20
ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate
- AK-89949
- ANW-67126
- CTK8C1720
- KB-251953
- ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate
- SCHEMBL14857659
- AMY26505
- A850216
- 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-methyl-1-(phenylmethyl)-, ethyl ester
- Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate, 97%
- 1262415-66-6
- MFCD19443879
- AS-41282
- DTXSID90743535
- AKOS016006495
- Ethyl1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate
- CS-0321081
- DA-34673
- ethyl 1-benzyl-4-bromo-5-methylpyrazole-3-carboxylate
-
- MDL： MFCD19443879
- Inchi： 1S/C14H15BrN2O2/c1-3-19-14(18)13-12(15)10(2)17(16-13)9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
- InChI Key： IPAVGAOABAMSIG-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OCC)=NN(C=1C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 322.03169g/mol
- Monoisotopic Mass: 322.03169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44.1Ų
ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049002742-1g |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 95% | 1g |
546.93 USD | 2021-06-01 | |
| Alichem | A049002742-5g |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 95% | 5g |
1,561.14 USD | 2021-06-01 | |
| Chemenu | CM188943-1g |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 95% | 1g |
$547 | 2021-08-05 | |
| Chemenu | CM188943-5g |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 95% | 5g |
$1640 | 2021-08-05 | |
| Chemenu | CM188943-250mg |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 95% | 250mg |
$206 | 2023-02-03 | |
| Chemenu | CM188943-1g |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 95% | 1g |
$534 | 2023-02-03 | |
| eNovation Chemicals LLC | D257077-1g |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 97% | 1g |
$585 | 2024-05-24 | |
| eNovation Chemicals LLC | D257077-5g |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 97% | 5g |
$1560 | 2024-05-24 | |
| eNovation Chemicals LLC | Y1223021-1g |
Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate |
1262415-66-6 | 95% | 1g |
$600 | 2024-06-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR1626-1G |
ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate |
1262415-66-6 | 95% | 1g |
￥ 2,494.00 | 2023-03-17 |
ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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